N-(3,5-dichlorophenyl)-1,2-dihydro-5-acenaphthylenecarboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide
• InChI: InChI=1S/C19H13Cl2NO/c20-13-8-14(21)10-15(9-13)22-19(23)17-7-6-12-5-4-11-2-1-3-16(17)18(11)12/h1-3,6-10H,4-5H2,(H,22,23)
• InChI Key: PTCFRWCLTSCKER-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)C(=O)NC4=CC(=CC(=C4)Cl)Cl
• Molecular Formula: C19H13Cl2NO
• Molecular Weight: 342.2 g/mol

Description

N-(3,5-dichlorophenyl)-1,2-dihydro-5-acenaphthylenecarboxamide, also known as DCFN, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCFN belongs to the class of acenaphthene derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer effects.

Mechanism of Action

DCFH is believed to exert its biological effects by modulating the activity of various targets in the body. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By inhibiting COX enzymes, N-(3,5-dichlorophenyl)-1,2-dihydro-5-acenaphthylenecarboxamide reduces the production of inflammatory mediators and thereby exerts anti-inflammatory and analgesic effects. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, this compound induces apoptosis and inhibits the proliferation of cancer cells.
Biochemical and Physiological Effects:
DCFH has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, thereby exerting anti-inflammatory and analgesic effects. It has also been shown to induce apoptosis and inhibit the proliferation of cancer cells, thereby exhibiting anticancer effects. Furthermore, this compound has been shown to modulate the activity of various enzymes and receptors in the body, including COX enzymes and HDACs.

Advantages and Limitations for Lab Experiments

DCFH has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for use in research. It has also been extensively studied for its potential applications in scientific research, and its mechanism of action is well understood. However, N-(3,5-dichlorophenyl)-1,2-dihydro-5-acenaphthylenecarboxamide also has some limitations for use in lab experiments. It has been shown to exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments. Furthermore, its effects may vary depending on the cell type and experimental conditions, which may require further optimization.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-1,2-dihydro-5-acenaphthylenecarboxamide. One potential area of research is the development of this compound derivatives with improved efficacy and reduced toxicity. Another potential area of research is the identification of novel targets for this compound, which may lead to the discovery of new biological pathways and therapeutic targets. Furthermore, the use of this compound as a probe to study the mechanism of action of various biological targets may lead to the discovery of new drug candidates and therapeutic strategies.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-1,2-dihydro-5-acenaphthylenecarboxamide involves the reaction of 3,5-dichloroaniline with 1,2-dihydroacenaphthylene-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

DCFH has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to exhibit anticancer effects by inducing apoptosis and inhibiting the proliferation of cancer cells. Furthermore, N-(3,5-dichlorophenyl)-1,2-dihydro-5-acenaphthylenecarboxamide has been used as a probe to study the mechanism of action of various biological targets, including enzymes and receptors.